![molecular formula C13H11BrMg B6309416 (2-Benzylphenyl)magnesium bromide, 0.50 M in THF CAS No. 312730-52-2](/img/structure/B6309416.png)
(2-Benzylphenyl)magnesium bromide, 0.50 M in THF
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(2-Benzylphenyl)magnesium bromide, 0.50 M in THF” is a chemical compound with the formula C13H11BrMg. It is typically used in laboratory settings .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 13 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 1 magnesium atom .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 271.4389 .Mechanism of Action
Target of Action
The primary target of (2-Benzylphenyl)magnesium bromide, a Grignard reagent, is typically a carbonyl-containing compound . The carbonyl group is a polar group, making it an electrophilic site that can be attacked by nucleophiles, such as the carbon atom in the Grignard reagent .
Mode of Action
The Grignard reagent, being a strong nucleophile and base, interacts with its target by attacking the electrophilic carbon atom of the carbonyl group . This results in the formation of a new carbon-carbon bond, which is a key step in many organic synthesis reactions .
Biochemical Pathways
The Grignard reaction doesn’t directly affect any biochemical pathways as it’s primarily used in synthetic organic chemistry for the formation of carbon-carbon bonds . .
Result of Action
The result of the action of (2-Benzylphenyl)magnesium bromide is the formation of a new carbon-carbon bond with a carbonyl-containing compound . This can lead to the synthesis of a wide range of organic compounds, including alcohols, carboxylic acids, and others .
Action Environment
The action of (2-Benzylphenyl)magnesium bromide is highly sensitive to the environment. It requires anhydrous (water-free) and oxygen-free conditions, as the presence of water or oxygen can lead to the decomposition of the Grignard reagent . The reaction is typically carried out in a solvent like diethyl ether or tetrahydrofuran (THF), which can solvate the magnesium (II) center . The reaction temperature can also influence the yield and rate of the reaction .
properties
IUPAC Name |
magnesium;benzylbenzene;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11.BrH.Mg/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;;/h1-9H,11H2;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KREMYOOUGRTXRQ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=CC=[C-]2.[Mg+2].[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrMg |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.44 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.